Cas no 2227847-08-5 (rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine
• CAS No: 2227847-08-5
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6455015
• PubChem ID: 165853657
• Update Time: 2025-06-22

rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine
• 2227847-08-5
• EN300-1810002

• Inchi： 1S/C15H18N2/c1-9-4-5-10-8-11(6-7-12(10)17-9)13-14(16)15(13,2)3/h4-8,13-14H,16H2,1-3H3/t13-,14-/m1/s1
• InChI Key： IIAYASKLZYWIFY-ZIAGYGMSSA-N
• SMILES： N[C@@H]1[C@@H](C2C=CC3C(=CC=C(C)N=3)C=2)C1(C)C

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine

Professional Introduction to Rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine (CAS No. 2227847-08-5)

Rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227847-08-5, represents a sophisticated molecular architecture that integrates cyclopropane and quinoline moieties, making it a promising candidate for various biological and chemical applications.

The structural framework of this compound is characterized by a cyclopropane ring substituted with a dimethyl group at the 2-position and an amine group at the 1-position. The presence of the amine functionality not only provides a site for further chemical modification but also suggests potential interactions with biological targets. Additionally, the quinoline moiety at the 3-position introduces a nitrogen-rich heterocycle, which is well-documented for its role in medicinal chemistry due to its ability to engage in hydrogen bonding and metal coordination.

Recent advancements in the field of drug discovery have highlighted the importance of molecular diversity in identifying novel therapeutic agents. Rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine exemplifies this principle by combining structural elements that are known to enhance binding affinity and selectivity. The cyclopropane ring, for instance, is often employed in drug design due to its rigid conformation, which can improve the fit within biological binding pockets. Meanwhile, the quinoline scaffold is extensively used in antimalarial and anticancer agents, owing to its ability to modulate enzyme activity and cellular signaling pathways.

In the context of current research, this compound has been explored for its potential pharmacological properties. Studies have indicated that derivatives of this structure may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The amine group provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. Moreover, the integration of both cyclopropane and quinoline moieties offers a unique combination of structural features that could lead to novel mechanisms of action.

The synthesis of Rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine presents challenges that are representative of modern synthetic chemistry. The construction of the cyclopropane ring requires precise control over reaction conditions to ensure high stereoselectivity. Additionally, the incorporation of the quinoline moiety necessitates multi-step synthetic strategies that often involve transition metal catalysis or photochemical reactions. These synthetic methodologies are not only intellectually stimulating but also contribute to the development of new synthetic tools and techniques in organic chemistry.

From a computational chemistry perspective, modeling studies have been conducted to predict the binding interactions of this compound with potential biological targets. Molecular docking simulations have revealed that Rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine can effectively bind to proteins involved in inflammation and cancer progression. These findings provide a rational basis for further experimental validation and highlight the compound's potential as a lead molecule in drug discovery efforts.

The versatility of this compound is further underscored by its utility in material science applications. The rigid cyclopropane framework can serve as a template for designing high-performance polymers and materials with specific mechanical properties. Additionally, the quinoline moiety can be functionalized to create luminescent materials or sensors that are sensitive to environmental stimuli. Such applications demonstrate the broad applicability of Rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine beyond traditional pharmaceuticals.

In conclusion, Rac-(1R,3S)-2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine (CAS No. 2227847-08-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents, while its synthetic challenges offer opportunities for innovation in organic chemistry. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in advancing our understanding of molecular interactions and drug design.